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Introduction
Chlorophyll b is a pivotal accessory pigment in the photosynthetic machinery of higher plants,

green algae, and some cyanobacteria.[1][2] As a member of the chlorophyll family, its primary

role is to broaden the spectrum of light absorbed for photosynthesis, capturing energy from

wavelengths that are not efficiently absorbed by chlorophyll a and transferring that energy to

the photosynthetic reaction centers.[1][2] This document provides an in-depth technical

overview of the physical and chemical properties of chlorophyll b, methodologies for its

characterization, and its functional role within the photosynthetic apparatus.

Chemical Structure and Properties
Chlorophyll b is a chlorin pigment, structurally similar to chlorophyll a. It consists of a porphyrin

ring with a central magnesium ion (Mg²⁺) and a long hydrophobic phytol tail, which anchors the

molecule within the thylakoid membranes of chloroplasts.[3][4] The key distinction from

chlorophyll a is the presence of a formyl group (-CHO) at the C7 position of the porphyrin ring,

in place of a methyl group (-CH₃).[2][3] This substitution significantly influences its absorption

spectrum.[2]
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The molecular formula for chlorophyll b is C₅₅H₇₀MgN₄O₆.[3][4][5]

Diagram: Chemical Structure of Chlorophyll b
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Caption: Chemical structure of Chlorophyll b.

Physical Properties
The physical characteristics of chlorophyll b are summarized in the table below. Its green

appearance is due to its strong absorption of blue and red light, while reflecting green light.[6]
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Property Value References

Molecular Formula C₅₅H₇₀MgN₄O₆ [3][4][5]

Molar Mass 907.49 g/mol [2][5][7]

Appearance Green solid [2][5]

Odor Odorless [5]

Melting Point ~125 °C (decomposes) [5]

Solubility

   In Water Insoluble [2][5]

   In Organic Solvents

Very soluble in ethanol, ether,

pyridine; Soluble in methanol,

acetone.[2][5] More soluble

than chlorophyll a in polar

solvents due to the carbonyl

group.[5]

Spectroscopic Properties
The spectroscopic properties of chlorophyll b are fundamental to its function in light harvesting.

The presence of the formyl group shifts its absorption maxima to different wavelengths

compared to chlorophyll a, allowing for a broader range of light energy to be captured.[2]

Absorption Spectrum
Chlorophyll b exhibits two main absorption peaks, one in the blue-violet region (Soret band)

and another in the orange-red region of the electromagnetic spectrum.[2][8]
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Solvent
Blue Peak
(Soret Band)

Red Peak (Qy
Band)

Molar
Extinction
Coefficient (ε)

References

Diethyl Ether 453 nm 642 nm

159,100

M⁻¹cm⁻¹ at 453

nm

[9]

Acetone (100%) 457 nm 645.5 nm

46,610 M⁻¹cm⁻¹

at 646.8 nm (in

90% acetone)

[10]

Ethanol ~453 nm ~642 nm

~54,000

M⁻¹cm⁻¹ at 453

nm

[11]

Fluorescence Spectrum
When excited by light, chlorophyll b re-emits a fraction of the absorbed energy as fluorescence.

Solvent
Excitation
Wavelength

Emission
Maximum

Quantum Yield References

Diethyl Ether 435 nm ~646 nm 0.117 [9]

Acetone (100%) 459 nm ~652 nm Not specified [10]

Role in Photosynthesis and Energy Transfer
Chlorophyll b is not directly involved in the primary charge separation events of photosynthesis.

Instead, it functions as an accessory pigment primarily located in the light-harvesting

complexes (LHCs) surrounding Photosystem II (PSII) and, to a lesser extent, Photosystem I

(PSI).[1][5] Its role is to absorb light energy and transfer it to chlorophyll a molecules within the

reaction centers via Förster resonance energy transfer (FRET).[2] This process expands the

range of light wavelengths that can be used for photosynthesis.[1][12] Plants adapted to shady

conditions often have a higher ratio of chlorophyll b to chlorophyll a, which is an adaptation to

better absorb the available blue-violet light.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://omlc.org/spectra/PhotochemCAD/html/chlorophyll-b.html
https://epic.awi.de/id/eprint/28829/1/Jef1997k.pdf
https://www.rsc.org/suppdata/d4/dd/d4dd00255e/d4dd00255e1.pdf
https://omlc.org/spectra/PhotochemCAD/html/chlorophyll-b.html
https://epic.awi.de/id/eprint/28829/1/Jef1997k.pdf
https://internationalgreenkeepers.com/the-involvement-of-chlorophyll-in-the-process-of-photosynthesis/
https://en.wikipedia.org/wiki/Chlorophyll_b
https://grokipedia.com/page/Chlorophyll_b
https://internationalgreenkeepers.com/the-involvement-of-chlorophyll-in-the-process-of-photosynthesis/
https://www.sciencing.com/what-are-the-roles-of-chlorophyll-a-b-12526386/
https://internationalgreenkeepers.com/the-involvement-of-chlorophyll-in-the-process-of-photosynthesis/
https://en.wikipedia.org/wiki/Chlorophyll_b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16340566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: Energy Transfer Pathway in Photosynthesis
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Caption: Energy transfer from Chlorophyll b to the reaction center.

Stability and Degradation
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Chlorophyll b is susceptible to degradation under various conditions, including exposure to high

light, heat, and acidic environments.[13][14] Under high-light stress, the degradation of

chlorophyll b is a regulated process initiated by the enzyme chlorophyll b reductase (CBR),

which is crucial for optimizing the light-harvesting capacity of the photosystems.[13][15]

Thermally, chlorophyll b is generally more stable than chlorophyll a.[14] The degradation

pathway typically involves the conversion of chlorophyll b back to chlorophyll a before the

porphyrin ring is opened.[16]

Experimental Protocols
Extraction and Purification of Chlorophyll b
This protocol describes a general method for the extraction of chlorophylls from plant tissue

and their subsequent separation.

Materials:

Fresh plant leaves (e.g., spinach)

Acetone (80% and 100%) or 100% Methanol

Petroleum ether

Quartz sand or mortar and pestle

Centrifuge and tubes

Separatory funnel

Spectrophotometer

Methodology:

Homogenization: Weigh approximately 150 mg of fresh leaf tissue and homogenize it in a

mortar and pestle with a small amount of quartz sand and a few mL of cold 80% acetone or

100% methanol. Perform this step in dim light to minimize pigment degradation.[17]
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Extraction: Transfer the homogenate to a centrifuge tube. Centrifuge at ~2,500 x g for 5

minutes.

Collection: Decant the supernatant into a volumetric flask. Re-extract the pellet with the

solvent until it becomes colorless.

Phase Separation (for purification): Combine the acetone extracts and transfer them to a

separatory funnel containing petroleum ether. Add water to facilitate the transfer of

chlorophylls to the ether phase, while more polar impurities remain in the aqueous acetone

phase.[18][19]

Purification: Further purification and separation of chlorophyll a and b can be achieved using

column chromatography (e.g., with a sucrose or silica gel column) or high-performance liquid

chromatography (HPLC).

Diagram: Workflow for Chlorophyll Extraction and
Analysis
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Caption: Workflow for chlorophyll extraction and analysis.

Spectrophotometric Quantification
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Methodology:

Sample Preparation: Prepare a clarified extract of chlorophyll in a suitable solvent (e.g., 80%

acetone, diethyl ether).

Absorbance Measurement: Using a spectrophotometer, measure the absorbance of the

extract at the red-peak maxima for chlorophyll a and chlorophyll b. For 80% acetone, these

are typically around 663 nm and 645 nm.

Calculation: Use established equations (e.g., Arnon's or Porra's equations) to calculate the

concentrations of chlorophyll a and chlorophyll b in the extract based on the absorbance

values at these wavelengths.

Fluorescence Spectroscopy
Methodology:

Instrumentation: Use a spectrofluorometer (e.g., Spex FluoroMax).[9]

Sample Preparation: Prepare a dilute solution of chlorophyll b in a quartz cuvette. The

absorbance at the excitation wavelength should be low (e.g., < 0.1) to avoid inner-filter

effects.[9]

Measurement: Set the excitation monochromator to a wavelength where chlorophyll b

absorbs strongly (e.g., 435 nm in diethyl ether).[9]

Emission Scan: Scan the emission monochromator across the expected fluorescence range

(e.g., 600-750 nm) to obtain the emission spectrum.[9]

Data Correction: Correct the resulting spectrum for any wavelength-dependent variations in

instrument sensitivity.[9]

Conclusion
Chlorophyll b is an essential component of the photosynthetic light-harvesting machinery,

characterized by its unique chemical structure and distinct spectroscopic properties. Its ability

to absorb light in regions of the spectrum where chlorophyll a is less efficient makes it crucial

for the overall productivity of photosynthesis, particularly in varying light environments. The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://omlc.org/spectra/PhotochemCAD/html/chlorophyll-b.html
https://omlc.org/spectra/PhotochemCAD/html/chlorophyll-b.html
https://omlc.org/spectra/PhotochemCAD/html/chlorophyll-b.html
https://omlc.org/spectra/PhotochemCAD/html/chlorophyll-b.html
https://omlc.org/spectra/PhotochemCAD/html/chlorophyll-b.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16340566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


methodologies outlined in this guide provide a framework for the extraction, purification, and

detailed characterization of this vital pigment, offering valuable tools for researchers in plant

science, biochemistry, and drug development exploring photosynthetic pathways and natural

product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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